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Technical Support Center: Optimizing Clethodim
Performance
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges encountered when using the herbicide clethodim, with a focus on overcoming

antagonism through the strategic use of oil adjuvants.

Frequently Asked Questions (FAQs)
Q1: What is clethodim antagonism?

A1: Clethodim antagonism is a phenomenon where the efficacy of clethodim, a post-

emergence herbicide for controlling annual and perennial grasses, is reduced when it is tank-

mixed with certain other herbicides, particularly broadleaf herbicides.[1][2][3][4] This reduction

in grass control is a significant issue in weed management.[1]

Q2: Which herbicides are known to be antagonistic to clethodim?

A2: Several broadleaf herbicides have been documented to be antagonistic to clethodim.

These include:

2,4-D
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Dicamba

Glufosinate

Imazaquin and chlorimuron

Bentazon

Acifluorfen and lactofen

Atrazine

Tank-mixing these herbicides with clethodim can lead to a significant reduction in the control of

grass species.

Q3: What is the proposed mechanism of clethodim antagonism?

A3: The exact mechanism of antagonism is not fully understood for all herbicide combinations,

but it is generally believed to involve physiological and biochemical interactions within the plant.

One theory is that the broadleaf herbicide can interfere with the absorption, translocation, or

metabolism of clethodim in the target grass species, ultimately reducing the amount of active

ingredient reaching its site of action.

Q4: How do oil adjuvants help overcome clethodim antagonism?

A4: Oil adjuvants, such as crop oil concentrates (COCs) and methylated seed oils (MSOs), play

a crucial role in enhancing the performance of clethodim and overcoming antagonism. They

achieve this by:

Increasing spray droplet retention on the leaf surface.

Enhancing the penetration of clethodim through the waxy cuticle of the plant leaf.

Slowing the drying of spray droplets, allowing more time for absorption.

MSOs are generally considered more effective than COCs in enhancing herbicide absorption,

particularly under dry conditions where weeds have a thicker cuticle.
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Issue Possible Cause Troubleshooting Steps

Reduced grass control after

tank-mixing clethodim with a

broadleaf herbicide.

Herbicide antagonism.

1. Add an appropriate oil

adjuvant: Include a high-quality

crop oil concentrate (COC) or

methylated seed oil (MSO) in

the tank mix. MSOs are often

more effective. 2. Increase the

clethodim rate: Within labeled

limits, increasing the

application rate of clethodim

can help overcome the

antagonistic effect. 3.

Sequential application: Apply

the broadleaf herbicide and

clethodim separately. Applying

the broadleaf herbicide a few

days before or after the

clethodim application can

prevent the antagonistic

interaction. 4. Consult the

herbicide label: Always refer to

the product labels for specific

recommendations on tank-

mixing partners and required

adjuvants.

Poor clethodim performance

even without a tank-mix

partner.

Environmental factors: -

Drought stress - Extreme

temperatures (hot or cold) -

Low humidity Improper

application: - Incorrect

adjuvant selection or rate. -

Poor spray coverage. Water

quality: - Hard water containing

cations like calcium and

magnesium can reduce

clethodim efficacy.

1. Optimize application timing:

Apply clethodim when grasses

are actively growing and not

under stress. Avoid

applications during periods of

extreme heat, cold, or drought.

2. Use the correct adjuvant:

Ensure the use of a

recommended oil adjuvant at

the proper concentration. 3.

Ensure good spray coverage:
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Use appropriate nozzles and

spray volume to achieve

thorough coverage of the

target weeds. 4. Use a water

conditioner: If using hard

water, add a water conditioning

agent like ammonium sulfate

(AMS) to the spray tank before

adding the herbicide.

Variability in grass control with

different oil adjuvants.

Differences in adjuvant

composition and formulation.

1. Conduct a small-scale test

(jar test): Before large-scale

application, test the

compatibility and performance

of different oil adjuvants with

your specific clethodim

formulation and water source.

2. Select a high-quality

adjuvant: Choose adjuvants

from reputable manufacturers

with a high percentage of

active ingredient. 3. Consider

MSO for enhanced

performance: In challenging

conditions (e.g., large weeds,

dry weather), a methylated

seed oil (MSO) may provide

better results than a standard

crop oil concentrate (COC).

Quantitative Data Summary
Table 1: Effect of Adjuvants on Clethodim Efficacy for Barnyardgrass Control
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Adjuvant Clethodim Rate (g ai/ha) Barnyardgrass Control (%)

Dash® 70
More effective than nonionic or

silicone-based surfactants

Sun-It II® (MSO) 70
More effective than nonionic or

silicone-based surfactants

Nonionic Surfactants 70
Less effective than Dash® or

Sun-It II®

Silicone-based Surfactants 70
Less effective than Dash® or

Sun-It II®

LI-700® 70
Less effective than Dash® or

Sun-It II®

Dash® 70
Equal to or greater than

clethodim at 140 g/ha

Sun-It II® (MSO) 70
Equal to or greater than

clethodim at 140 g/ha

Data adapted from Weed

Technology, 1996.

Table 2: Overcoming 2,4-D Antagonism on Volunteer Corn Control with Adjuvants
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Treatment
Volunteer Corn Control (%)
- Location 1

Volunteer Corn Control (%)
- Location 2

Select Max® (clethodim) 4 fl

oz/ac
High High

Select Max® 4 fl oz/ac + Enlist

One® (2,4-D)
Significantly Reduced Significantly Reduced

Select Max® 8 fl oz/ac + Enlist

One®
Antagonism Overcome Antagonism Overcome

Select Max® 4 fl oz/ac + Enlist

One® + Oil-enhancing

Adjuvant

Antagonism Overcome Antagonism Overcome

Data adapted from Exacto Inc.,

2023.

Experimental Protocols
Protocol 1: Evaluating the Efficacy of Different Oil Adjuvants in Overcoming Clethodim
Antagonism

Experimental Setup:

Select a uniform area with a consistent population of the target grass weed species.

Design a randomized complete block experiment with a minimum of three replications.

Treatments should include:

Clethodim applied alone.

Clethodim tank-mixed with the antagonistic broadleaf herbicide (e.g., 2,4-D).

Clethodim tank-mixed with the broadleaf herbicide and various oil adjuvants (e.g.,

COC, MSO) at recommended rates.

An untreated control.
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Herbicide Application:

Apply treatments at the recommended growth stage of the target weed.

Use a calibrated sprayer to ensure accurate and uniform application.

Record environmental conditions (temperature, humidity, wind speed) at the time of

application.

Data Collection:

Visually assess percent weed control at regular intervals (e.g., 7, 14, and 28 days after

treatment) compared to the untreated control.

At the final assessment, harvest the aboveground biomass of the target weed from a

specified area within each plot.

Dry the biomass to a constant weight and record the dry weight.

Data Analysis:

Analyze the visual control ratings and biomass data using analysis of variance (ANOVA).

Use a mean separation test (e.g., Tukey's HSD) to determine significant differences

between treatments.

Visualizations
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Caption: Workflow for evaluating oil adjuvant efficacy.
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Caption: Overcoming clethodim antagonism with oil adjuvants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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